(1S,2S,3R,6S)-3-ACETOXY-3-METHYL-6-(1-METHYLETHYL)-2-(3-OXOBUTYL) CYCLOHEXANENITRILE
(1S,2S,3R,6S)-3-ACETOXY-3-METHYL-6-(1-METHYLETHYL)-2-(3-OXOBUTYL) CYCLOHEXANENITRILE
Brand Name:
Vulcanchem
CAS No.:
131447-90-0
VCID:
VC0162866
InChI:
InChI=1S/C17H27NO3/c1-11(2)14-8-9-17(5,21-13(4)20)16(15(14)10-18)7-6-12(3)19/h11,14-16H,6-9H2,1-5H3/t14-,15-,16-,17+/m0/s1
SMILES:
CC(C)C1CCC(C(C1C#N)CCC(=O)C)(C)OC(=O)C
Molecular Formula:
C17H27NO3
Molecular Weight:
293.4 g/mol
(1S,2S,3R,6S)-3-ACETOXY-3-METHYL-6-(1-METHYLETHYL)-2-(3-OXOBUTYL) CYCLOHEXANENITRILE
CAS No.: 131447-90-0
Main Products
VCID: VC0162866
Molecular Formula: C17H27NO3
Molecular Weight: 293.4 g/mol
| CAS No. | 131447-90-0 |
|---|---|
| Product Name | (1S,2S,3R,6S)-3-ACETOXY-3-METHYL-6-(1-METHYLETHYL)-2-(3-OXOBUTYL) CYCLOHEXANENITRILE |
| Molecular Formula | C17H27NO3 |
| Molecular Weight | 293.4 g/mol |
| IUPAC Name | [(1R,2S,3S,4S)-3-cyano-1-methyl-2-(3-oxobutyl)-4-propan-2-ylcyclohexyl] acetate |
| Standard InChI | InChI=1S/C17H27NO3/c1-11(2)14-8-9-17(5,21-13(4)20)16(15(14)10-18)7-6-12(3)19/h11,14-16H,6-9H2,1-5H3/t14-,15-,16-,17+/m0/s1 |
| Standard InChIKey | OETYWDPXRCDDQP-LUKYLMHMSA-N |
| Isomeric SMILES | CC(C)[C@@H]1CC[C@@]([C@H]([C@H]1C#N)CCC(=O)C)(C)OC(=O)C |
| SMILES | CC(C)C1CCC(C(C1C#N)CCC(=O)C)(C)OC(=O)C |
| Canonical SMILES | CC(C)C1CCC(C(C1C#N)CCC(=O)C)(C)OC(=O)C |
| PubChem Compound | 2724746 |
| Last Modified | Nov 11 2021 |
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